3-(3-chlorophenyl)-N-(2,2-dimethoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Specification

• Molecular Formula: C19H18ClN3O4
• Molecular Weight: 387.8 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-N-(2,2-dimethoxyethyl)-4-oxoquinazoline-7-carboxamide
• Standard InChI: InChI=1S/C19H18ClN3O4/c1-26-17(27-2)10-21-18(24)12-6-7-15-16(8-12)22-11-23(19(15)25)14-5-3-4-13(20)9-14/h3-9,11,17H,10H2,1-2H3,(H,21,24)
• Standard InChI Key: VVESAALMIZQALK-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC2=C(C=C1)C(=O)N(C=N2)C3=CC(=CC=C3)Cl)OC

Introduction

3-(3-Chlorophenyl)-N-(2,2-dimethoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a complex organic compound belonging to the quinazoline family, known for its diverse biological activities. This compound combines a chlorophenyl group with a dimethoxyethyl side chain and a carboxamide functional group, making it a promising candidate for medicinal applications due to its unique structure.

Synthesis Methods

The synthesis of this compound can be achieved through multicomponent reactions, which are efficient methods for constructing complex molecules in a single step from multiple reactants. These reactions allow for the assembly of the quinazoline core along with the desired substituents in a straightforward manner.

Biological Activities and Potential Applications

Quinazoline derivatives, including this compound, are known for their antimicrobial, anti-inflammatory, and anticancer properties. The mechanism of action typically involves interaction with biological targets such as enzymes or receptors. For example, quinazoline derivatives can inhibit specific kinases involved in signal transduction pathways, leading to anti-proliferative effects in cancer cells.

Biological Activity	Potential Application
Antimicrobial	Treatment of infections
Anti-inflammatory	Treatment of inflammatory conditions
Anticancer	Cancer therapy

Research Findings and Characterization

The characterization of this compound involves techniques such as infrared spectroscopy and nuclear magnetic resonance spectroscopy to analyze its physicochemical properties. Molecular docking studies can be used to investigate the binding mode of the compound with its biological targets, providing insights into its mechanism of action.